Cas no 501120-99-6 ((R)-3-(p-Nitrophenyl)-β-alanine)

• Product Name: (R)-3-(p-Nitrophenyl)-β-alanine
• CAS No: 501120-99-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD04113667
• CID: 68308
• PubChem ID: 1381949
• Update Time: 2025-07-20

(R)-3-(p-Nitrophenyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(p-Nitrophenyl)-beta-alanine
• (R)-3-amino-3-(4-nitrophenyl)propanoic acid
• (R)-3-Amino-3-(4-nitrophenyl)-propionic acid
• (R)-3-AMINO-3-(4-NITROPHENYL)PROPIONIC ACID,
• (R)-?-(p-Nitrophenyl)alanine
• h-phg(4-no2)-(c*ch2)oh
• (R)-3-Amino-3-(4-nitrophenyl)propanoicacid
• AKOS015994801
• (r)-3-amino-3-(4-nitro-phenyl)-propionic acid
• h-d-beta-phe(4-no2)-oh
• SCHEMBL5720945
• R-3-Amino-3-(4-nitro-phenyl)-propionic acid
• p-nitro-beta-phenylalanine
• (r)-3-amino-3-(4-nitro-phenyl)-propanoic acid
• DTXSID60362530
• Benzenepropanoic acid, b-amino-4-nitro-, (bR)-
• (R)- -(p-Nitrophenyl)alanine
• H-Phg(4-NO2)-(C#CH2)OH
• A7442
• CS-0170915
• EN300-1068478
• (r)-p-nitro-beta-phenylalanine
• (R)-3-(4-Nitrophenyl)-beta-alanine
• JVQPVKJZKRICRR-MRVPVSSYSA-N
• (R)-3-amino-2-(4-nitrophenyl)propanoic acid
• 501120-99-6
• AS-38154
• (3R)-3-amino-3-(4-nitrophenyl)propanoic acid
• (r)-3-amino-3-(4-nitrophenyl)propionic acid
• (r)-beta-(p-nitrophenyl)alanine
• AC-24597
• (R)-3-Amino-3-(4-nitrophenyl)-propionicacid
• (2R)-3-amino-2-(4-nitrophenyl)propanoic acid
• (R)-3-(p-Nitrophenyl)-β-alanine

• MDL： MFCD04113667
• Inchi： 1S/C9H10N2O4/c10-8(5-9(12)13)6-1-3-7(4-2-6)11(14)15/h1-4,8H,5,10H2,(H,12,13)/t8-/m1/s1
• InChI Key： JVQPVKJZKRICRR-MRVPVSSYSA-N
• SMILES： OC(C[C@H](C1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 210.06400
• Monoisotopic Mass: 210.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.404
• Boiling Point: 410.3°C at 760 mmHg
• Flash Point: 202°C
• Refractive Index: 1.612
• PSA: 109.14000
• LogP: 2.29280

(R)-3-(p-Nitrophenyl)-β-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H303;H313;H333
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (R)-3-(p-Nitrophenyl)-β-alanine

Research Brief on (R)-3-(p-Nitrophenyl)-β-alanine (CAS: 501120-99-6): Recent Advances and Applications

(R)-3-(p-Nitrophenyl)-β-alanine (CAS: 501120-99-6) is a chiral β-amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This compound serves as a key intermediate in the synthesis of biologically active molecules and has been explored for its role in enzyme inhibition, peptide mimetics, and as a building block for novel therapeutics. Recent studies have shed light on its synthetic routes, biological activities, and potential therapeutic applications, making it a compound of considerable interest in the field.

Recent synthetic methodologies for (R)-3-(p-Nitrophenyl)-β-alanine have focused on asymmetric catalytic routes to achieve high enantiomeric purity, which is crucial for its biological applications. A 2023 study published in Advanced Synthesis & Catalysis demonstrated an efficient enzymatic resolution process using lipases, achieving >99% enantiomeric excess (ee) under mild conditions. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for larger-scale production of this valuable chiral building block.

In the realm of medicinal chemistry, (R)-3-(p-Nitrophenyl)-β-alanine has shown promise as a scaffold for designing inhibitors of enzymes involved in inflammatory pathways. A 2024 paper in Journal of Medicinal Chemistry reported its incorporation into novel non-steroidal anti-inflammatory drug (NSAID) analogs, demonstrating improved selectivity for COX-2 inhibition while minimizing gastrointestinal side effects. The para-nitrophenyl group was found to be critical for target engagement through crystallographic studies of the enzyme-inhibitor complex.

The compound's role in peptide-based therapeutics has also been explored. Researchers have utilized (R)-3-(p-Nitrophenyl)-β-alanine to create β-peptide foldamers with enhanced metabolic stability compared to traditional α-peptides. A 2023 study in Chemical Science highlighted its incorporation into antimicrobial peptides showing improved resistance to proteolytic degradation while maintaining potent activity against multidrug-resistant bacterial strains. This application holds particular promise for addressing the growing challenge of antibiotic resistance.

Analytical characterization of (R)-3-(p-Nitrophenyl)-β-alanine has seen advancements as well. Recent work published in Analytical Chemistry (2024) described a novel HPLC-MS method for quantifying trace impurities in synthesized batches, crucial for meeting pharmaceutical quality standards. The method achieved detection limits below 0.1% for all identified process-related impurities, representing a significant improvement over previous analytical approaches.

Looking forward, the unique properties of (R)-3-(p-Nitrophenyl)-β-alanine continue to inspire innovative applications. Current research directions include its use in targeted drug delivery systems, where the nitro group can be selectively reduced in hypoxic tumor environments, and as a component of bioorthogonal handles for protein labeling. As synthetic methods become more efficient and applications more diverse, this compound is poised to play an increasingly important role in chemical biology and pharmaceutical development.